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Compound of Interest

Compound Name:
4-(Dichloromethylene)morpholin-

4-ium

CAS No.: 790600-30-5

Cat. No.: B3043212

Get Quote

A Phosgene-Free Approach to Viehe’s Salt Analogs
Executive Summary & Chemical Identity
Target Compound: 4-(Dichloromethylene)morpholin-4-ium chloride Common Name: Viehe’s

Salt (Morpholine Analog) CAS Number: 59611-75-5 (Generic for chloro-methylene derivatives;

specific dichloro salts often cited under general Viehe salt classifications) Molecular Formula:

(Salt structure) Role: Dichloromethylenating agent, amide-to-nitrile converter, and cyclization
reagent.

Scientific Rationale: Unlike the Vilsmeier reagent (

), which introduces a formyl group, the dichloromethylene moiety (

) allows for the introduction of gem-dichlorides or the formation of heterocycles via

or
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cycloadditions. The morpholine derivative offers altered solubility and steric profiles compared
to the standard dimethylamine Viehe salt, often resulting in higher crystallinity and stability.

Mechanistic Underpinnings
The synthesis relies on the chlorination of a thiocarbonyl precursor. While carbonyl chlorides

(carbamoyl chlorides) can be used, they typically require phosphorus pentachloride (

), yielding the hexachloroantimonate or phosphate salt (

), not the chloride.

To obtain the chloride salt directly, the Sulfur-Chlorine Exchange pathway is the gold standard.

Reaction Pathway[1][2][3][4][5][6][7][8][9][10][11]
Precursor Formation: Morpholine reacts with thiophosgene to form Morpholine-4-

thiocarbonyl chloride.

Chlorination (The Viehe Transformation): The thiocarbonyl chloride reacts with chlorine gas.

The sulfur atom is attacked by chlorine, forming an unstable sulfenyl chloride intermediate

which eliminates sulfur dichloride (

), leaving the resonance-stabilized dichloromethylene iminium salt.

Safety & Handling (Critical)
Chlorine Gas (

): Highly toxic and corrosive.[1] Must be handled in a dedicated fume hood with a gas trap
(sodium thiosulfate/NaOH).

Thiophosgene (

): High toxicity and stench. Use in a well-ventilated hood.

Product Sensitivity: The target salt is extremely hygroscopic. All glassware must be flame-

dried, and solvents must be anhydrous (

ppm
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).

Synthesis Protocol: The Thiocarbonyl Route
Phase 1: Preparation of Morpholine-4-thiocarbonyl
Chloride
Note: This precursor is stable and can be stored.

Reagents:

Morpholine (1.0 equiv)[2][3]

Thiophosgene (1.05 equiv)

Triethylamine (

) (1.1 equiv)

Dichloromethane (DCM) (Anhydrous)

Protocol:

Setup: Equip a 3-neck round-bottom flask with an addition funnel, nitrogen inlet, and

thermometer. Cool to

.

Charging: Add Thiophosgene (1.05 equiv) and DCM (

mL/mmol).

Addition: Mix Morpholine (1.0 equiv) and

(1.1 equiv) in DCM. Add this solution dropwise to the flask, maintaining internal temperature

. Exothermic reaction.

Reaction: Stir at

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemicalbook.com/synthesis/4-morpholinecarbonyl-chloride.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959307/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


for 1 hour, then warm to room temperature (RT) for 2 hours.

Workup: Wash the organic layer with water (

), then brine. Dry over

.

Purification: Concentrate in vacuo. The residue (yellow oil or solid) can be recrystallized from

Hexane/DCM or used directly if purity

by NMR.

Phase 2: Chlorination to 4-
(Dichloromethylene)morpholin-4-ium Chloride
Note: This step generates

(red liquid/gas). Perform in a high-efficiency hood.

Reagents:

Morpholine-4-thiocarbonyl chloride (from Phase 1)

Chlorine gas (

) (Lecture bottle or generated in situ)

Dichloromethane (DCM) (Anhydrous)

Protocol:

Dissolution: Dissolve the thiocarbonyl chloride in anhydrous DCM (

M concentration) in a Schlenk flask.

Chlorination: Cool the solution to

. Slowly bubble dry

gas through the solution.
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Observation: The solution will turn dark red (formation of

) and a precipitate may begin to form.

Completion: Continue bubbling until the

uptake ceases (approx. 15–30 mins for 10g scale). The solution should be saturated with

.

Isolation:

The target salt often precipitates as a white to pale yellow solid.

If no precipitate forms (due to

solubility), add anhydrous diethyl ether (

) to force precipitation.

Filtration: Filter the solid under a nitrogen atmosphere (Schlenk filtration or glovebox). Do not

expose to air.

Washing: Wash the cake with anhydrous

to remove residual

.

Drying: Dry under high vacuum for 4 hours to remove traces of

and solvent.

Yield: Typically 85–95%. Characterization:

NMR (

): Distinct downfield shifts of morpholine ring protons due to the cationic nitrogen.

NMR: Characteristic signal for

carbon at

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ppm.

Alternative Route: The Disulfide Method
Best for large-scale where Thiophosgene is unavailable.

Precursor: Bis(morpholinothiocarbonyl) disulfide (commercially available or made from

Morpholine +

+

).

Reaction:

Protocol Adjustment: Follow the same chlorination procedure as Phase 2. The byproduct here

is Sulfur Monochloride (

), which is a high-boiling liquid (

). Extensive washing with

is required to remove it from the solid salt.

Visualization of the Workflow
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Start: Morpholine

Intermediate:
Morpholine-4-thiocarbonyl

chloride

 + CSCl2 / Et3N
(DCM, 0°C)

Reagent: Thiophosgene
(CSCl2)

Chlorination Reaction
(Elimination of SCl2)

 Dissolve in DCM

Reagent: Chlorine Gas
(Cl2)

 Bubble Gas

Precipitation with Et2O

 Dark Red Solution
(contains SCl2)

Target:
4-(Dichloromethylene)morpholin-4-ium

chloride

 Filtration (N2 atm)
Wash with Et2O

Click to download full resolution via product page

Figure 1: Step-by-step synthesis workflow for the preparation of the morpholine Viehe salt

analog.

Comparison of Methods
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Feature
Thiocarbonyl
Chloride Route
(Recommended)

Disulfide Route
Carbamoyl
Chloride + PCl5

Precursor
Morpholine-4-

thiocarbonyl chloride

Bis(morpholinothiocar

bonyl) disulfide

Morpholine-4-carbonyl

chloride

Reagent gas gas

Byproduct (Volatile, easy to

wash)
(High boiling, smelly)

Counterion
Chloride (

)

Chloride (

)

Phosphate (

)

Atom Economy High Moderate Low

Purity Profile Excellent
Good (requires

washing)

Salt exchange

required for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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